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Compound of Interest

Compound Name: ATTO 425 maleimide

Cat. No.: B1258880

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on ATTO 425 maleimide, a
fluorescent probe belonging to the coumarin dye family. It is designed for covalent labeling of
thiol groups in proteins, peptides, and other biomolecules. This document outlines its core
physicochemical properties, provides detailed experimental protocols for its application, and
presents logical workflows for its use in research and development.

Core Physicochemical and Spectroscopic
Properties

ATTO 425 is characterized by its strong absorption, high fluorescence quantum yield,
significant Stokes shift, and good photostability.[1] These features make it a versatile tool for
various fluorescence-based assays. The maleimide functional group allows for specific
covalent attachment to sulfhydryl groups, such as those found in cysteine residues.[2]

Quantitative Data Summary

The key quantitative data for ATTO 425 maleimide are summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Weight 523.58 g/mol [3]

523.6 g/mol [4]

524 g/mol [2][5]

Molecular Formula C2sH33Ns07 [3114]
Maximum Excitation (Aabs) 439 nm [3]
Maximum Emission (Afl) 485 nm

489 nm [3]

Molar Extinction Coefficient

(emax)

45x10*Mtcm™?

Fluorescence Quantum Yield

90%
(nfl)
Fluorescence Lifetime (tfl) 3.6ns
Correction Factor (CF2e0) 0.19
Correction Factor (CF2so) 0.17

Experimental Protocols

The following sections provide detailed methodologies for the use of ATTO 425 maleimide in

labeling applications.

General Procedure for Protein Labeling

This protocol is a general guideline for the covalent labeling of proteins with ATTO 425

maleimide.

1. Protein Preparation:

o Dissolve the protein in a suitable buffer at a pH of 7.0-7.5.[6] Recommended buffers include

phosphate, Tris, or HEPES at concentrations of 10-100 mM.
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The protein concentration should ideally be between 50-100 uM. At lower concentrations
(below 2 mg/ml), labeling efficiency may decrease.[6][7]

Ensure the protein solution is free of any amine-containing substances.[7]

If the protein contains disulfide bonds that need to be labeled, reduction is necessary. Use a
10-fold molar excess of a reducing agent like DTT or TCEP. If DTT is used, it must be
removed by dialysis before adding the dye. TCEP does not require removal.

. Dye Preparation:

Immediately prior to use, prepare a 10-20 mM stock solution of ATTO 425 maleimide in an
anhydrous, amine-free solvent such as DMSO or DMF.[5]

Protect the stock solution from light.
. Labeling Reaction:

Add a 10-20 molar excess of the reactive dye solution to the protein solution dropwise while
stirring.

Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C, protected
from light.[6]

. Reaction Quenching and Purification:

To consume any excess maleimide reagent, a low molecular weight thiol such as glutathione
or mercaptoethanol can be added.

Separate the labeled protein conjugate from the unreacted dye using gel filtration
chromatography (e.g., Sephadex G-25) or extensive dialysis at 4°C.

. Storage:

Store the final conjugate under the same conditions as the unlabeled protein.[2] For storage
at 4°C, 2 mM sodium azide can be added as a preservative.[2]
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+ For long-term storage, it is recommended to divide the conjugate into aliquots and store at
-20°C.[2]

Workflow and Reaction Diagrams

The following diagrams, generated using the DOT language, illustrate the key workflows and
reactions involved in using ATTO 425 maleimide.
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Caption: General experimental workflow for protein labeling with ATTO 425 maleimide.
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Caption: Reaction scheme for the conjugation of ATTO 425 maleimide to a protein thiol group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1258880?utm_src=pdf-custom-synthesis
https://www.leica-microsystems.com/products/atto-tec-consumables/atto-425.html
https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/mal.pdf
https://www.medchemexpress.com/atto-425-maleimide.html
https://pubchem.ncbi.nlm.nih.gov/compound/ATTO-425-maleimide
https://pubchem.ncbi.nlm.nih.gov/compound/ATTO-425-maleimide
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto_425.pdf
https://www.jenabioscience.com/images/PDF/FP-202-425.0003.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/350/681/16805dat.pdf
https://www.benchchem.com/product/b1258880#atto-425-maleimide-molecular-weight-and-formula
https://www.benchchem.com/product/b1258880#atto-425-maleimide-molecular-weight-and-formula
https://www.benchchem.com/product/b1258880#atto-425-maleimide-molecular-weight-and-formula
https://www.benchchem.com/product/b1258880#atto-425-maleimide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1258880?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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